Cas no 61523-27-1 (1,3-Dioxane-5-acetic acid, 2-(1-methylethyl)-, trans-)

• Product Name: 1,3-Dioxane-5-acetic acid, 2-(1-methylethyl)-, trans-
• CAS No: 61523-27-1
• MF: C₉H₁₆O₄
• MW: 188.220943450928
• CID: 476233
• Update Time: 2024-01-30

1,3-Dioxane-5-acetic acid, 2-(1-methylethyl)-, trans- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxane-5-acetic acid, 2-(1-methylethyl)-, trans-

• Inchi： 1S/C9H16O4/c1-6(2)9-12-4-7(5-13-9)3-8(10)11/h6-7,9H,3-5H2,1-2H3,(H,10,11)/t7-,9-
• InChI Key： KDEKIEANHCIEDW-XWEPSHTISA-N
• SMILES： O1C[C@H](CC(O)=O)CO[C@H]1C(C)C

Computed Properties

• Exact Mass: 188.10488

Experimental Properties

• Density: 1.088±0.06 g/cm3(Predicted)
• Boiling Point: 311.3±17.0 °C(Predicted)
• PSA: 55.76
• pka: 4.44±0.10(Predicted)